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Introduction

The silver diethyldithiocarbamate (SDDC) method is a widely recognized and sensitive

colorimetric technique for the quantitative determination of arsenic in various samples. This

method relies on the reaction of arsine (AsH₃) with a solution of silver diethyldithiocarbamate
in pyridine or other suitable organic solvents to form a red-colored complex. The intensity of the

resulting color, which is directly proportional to the arsenic concentration, is measured using a

spectrophotometer. This method is applicable to a wide range of sample types, including

drinking water, surface water, wastewater, and biological materials, after appropriate sample

preparation.[1][2][3][4]

Principle of the Method

The determination of arsenic by the SDDC method involves a multi-step process:

Sample Digestion (for Total Arsenic): For the determination of total arsenic (both inorganic

and organic forms), the sample undergoes an acid digestion step to decompose organic

matter and convert all arsenic species into inorganic arsenic(V).[5][6]

Reduction of Arsenic(V) to Arsenic(III): Arsenic(V) in the sample is reduced to arsenic(III)

using reagents such as potassium iodide and stannous chloride in an acidic medium.[6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b075075?utm_src=pdf-interest
https://www.benchchem.com/product/b075075?utm_src=pdf-body
https://www.benchchem.com/product/b075075?utm_src=pdf-body
https://oasis.library.unlv.edu/cgi/viewcontent.cgi?article=1070&context=rtds
https://edfhelpdesk.com/sites/default/files/vvl/E206.4.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91013LXA.TXT
https://www.nemi.gov/methods/method_summary/5273/
https://www.epa.gov/sites/default/files/2015-08/documents/method_206-5_1978.pdf
https://www.nemi.gov/methods/method_pdf/9608/
https://www.nemi.gov/methods/method_pdf/9608/
https://en.wikipedia.org/wiki/Silver_diethyldithiocarbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generation of Arsine Gas: In a specialized apparatus known as an arsine generator,

arsenic(III) is further reduced to gaseous arsine (AsH₃) by the action of zinc in the presence

of an acid, typically hydrochloric acid.[2][7][8]

Gas Scrubbing: The generated arsine gas is passed through a scrubber containing lead

acetate-impregnated glass wool to remove any interfering hydrogen sulfide gas.[6][7]

Formation of a Colored Complex: The purified arsine gas is then bubbled through an

absorber tube containing a solution of silver diethyldithiocarbamate in pyridine. The

reaction between arsine and SDDC forms a soluble red complex.[2][6][7]

Spectrophotometric Measurement: The absorbance of the red solution is measured at a

specific wavelength, typically around 535 nm, using a spectrophotometer.[2][6][7] The

concentration of arsenic is then determined by comparing the absorbance of the sample to a

calibration curve prepared from arsenic standards.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of the silver
diethyldithiocarbamate method for arsenic determination.

Table 1: Performance Characteristics

Parameter Value References

Wavelength of Maximum

Absorbance (λmax)
535 nm [2][6][7]

Detection Limit 5 - 10 µg/L [2][9]

Applicable Concentration

Range
5 - 200 µg/L [6]

Relative Standard Deviation ±13.8% (at 40 µg/L) [2]

Relative Error 0% (at 40 µg/L) [2]

Table 2: Potential Interferences
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Interfering
Substance

Effect Notes References

Antimony Positive interference
Forms a colored

complex with SDDC.
[10]

Chromium, Cobalt,

Copper, Mercury,

Molybdenum, Nickel,

Silver

Negative interference
Can suppress the

generation of arsine.
[2][3]

Hydrogen Sulfide Positive interference
Can be removed by a

lead acetate scrubber.
[2][10]

Nitric Acid Negative interference

Should be removed by

fuming with sulfuric

acid.

[2][4]

Experimental Protocols
Protocol 1: Preparation of Reagents

Silver Diethyldithiocarbamate (SDDC) Solution (0.5% w/v): Dissolve 0.5 g of silver
diethyldithiocarbamate in 100 mL of pyridine. Store in a light-resistant bottle. This solution

is stable for several weeks.[8]

Potassium Iodide Solution (15% w/v): Dissolve 15 g of potassium iodide (KI) in 100 mL of

deionized water. Store in an amber bottle.[6]

Stannous Chloride Solution (40% w/v in HCl): Dissolve 40 g of stannous chloride dihydrate

(SnCl₂·2H₂O) in 100 mL of concentrated hydrochloric acid.[7]

Lead Acetate Solution (10% w/v): Dissolve 10 g of lead acetate (Pb(C₂H₃O₂)₂·3H₂O) in 100

mL of deionized water.[6]

Arsenic Standard Solution (1000 mg/L): Dissolve 1.320 g of arsenic trioxide (As₂O₃) in 10 mL

of 1 M sodium hydroxide, and dilute to 1000 mL with deionized water.[6]
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Working Arsenic Standard Solutions: Prepare a series of working standards by diluting the

stock solution with deionized water to cover the expected concentration range of the

samples.

Protocol 2: Sample Preparation (for Total Arsenic)

Pipette a suitable volume of the sample into a digestion flask.

Add 7 mL of 1:1 sulfuric acid and 5 mL of concentrated nitric acid.[5]

Heat the flask gently on a hot plate. If charring occurs, add additional nitric acid.[5]

Continue heating until sulfur trioxide (SO₃) fumes are evolved, indicating the completion of

digestion.[5]

Cool the flask and cautiously add 25 mL of deionized water.[5]

Reheat the solution to the evolution of SO₃ fumes to expel any remaining oxides of nitrogen.

[5]

Cool the digest and dilute it to a known volume with deionized water.

Protocol 3: Arsine Generation and Measurement

Apparatus Setup: Assemble the arsine generator, which consists of a reaction flask, a

scrubber tube, and an absorber tube. The scrubber tube should be loosely packed with glass

wool impregnated with lead acetate solution.[7]

Sample Introduction: Pipette an aliquot of the prepared sample (or standard) into the

reaction flask.

Addition of Reagents: Add 5 mL of concentrated hydrochloric acid, 2 mL of potassium iodide

solution, and 8 drops of stannous chloride solution to the flask. Swirl to mix and allow the

reaction to proceed for approximately 15 minutes to ensure the complete reduction of

arsenic(V) to arsenic(III).[6]

Absorber Solution: Add 3.0 mL of the silver diethyldithiocarbamate solution to the

absorber tube.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.epa.gov/sites/default/files/2015-08/documents/method_206-5_1978.pdf
https://www.epa.gov/sites/default/files/2015-08/documents/method_206-5_1978.pdf
https://www.epa.gov/sites/default/files/2015-08/documents/method_206-5_1978.pdf
https://www.epa.gov/sites/default/files/2015-08/documents/method_206-5_1978.pdf
https://www.epa.gov/sites/default/files/2015-08/documents/method_206-5_1978.pdf
https://en.wikipedia.org/wiki/Silver_diethyldithiocarbamate
https://www.nemi.gov/methods/method_pdf/9608/
https://www.benchchem.com/product/b075075?utm_src=pdf-body
https://www.nemi.gov/methods/method_pdf/9608/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arsine Generation: Add 3 g of granular zinc to the reaction flask and immediately connect it

to the scrubber and absorber assembly. Ensure all connections are airtight to prevent the

loss of arsine gas.[2][6]

Reaction Time: Allow the reaction to proceed for at least 30 minutes to ensure all the arsine

has been evolved and absorbed.[6]

Spectrophotometric Measurement: Transfer the SDDC solution from the absorber tube to a

cuvette and measure the absorbance at 535 nm against a reagent blank.

Calibration Curve: Prepare a calibration curve by plotting the absorbance of the standard

solutions versus their known concentrations.

Concentration Determination: Determine the arsenic concentration in the sample from the

calibration curve.
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Caption: Experimental workflow for arsenic determination.
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Caption: Chemical pathway of the SDDC method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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